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Compound of Interest

Compound Name: Lactamide

Cat. No.: B1674226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The field of research on Lactamide (2-hydroxypropanamide) is currently emerging.

While its chemical properties and synthesis are well-documented, comprehensive studies on its

biological activities and specific applications are limited. This guide summarizes the existing

knowledge and highlights potential avenues for future investigation.

Core Compound Properties
Lactamide, the amide derivative of lactic acid, is a white crystalline solid with the following

properties:
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Property Value Reference

IUPAC Name 2-hydroxypropanamide [1][2]

Synonyms
2-Hydroxypropionamide, Lactic

acid amide
[1][2]

Molecular Formula C₃H₇NO₂ [1][2][3]

Molar Mass 89.09 g/mol [1][3]

Melting Point 73-76 °C [2][3]

CAS Number

2043-43-8 (racemic), 598-81-2

((R)-enantiomer), 89673-71-2

((S)-enantiomer)

[2]

Synthesis of Lactamide
Lactamide can be synthesized through various methods, including the ammonolysis of lactate

esters and the catalytic hydration of lactonitrile.[3] A common laboratory-scale preparation

involves the reaction of ethyl lactate with ammonia.

Experimental Protocol: Ammonolysis of Ethyl Lactate
This protocol is adapted from established organic synthesis procedures.

Materials:

Ethyl lactate

Liquid ammonia

Absolute ether

Dry ice-acetone bath

Steel pressure apparatus

Procedure:
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Cool a suitable Pyrex container holding ethyl lactate in a dry ice-acetone bath to below

-33°C.

Carefully add liquid ammonia to the cooled ethyl lactate.

Place the mixture into a steel pressure apparatus and allow it to warm to room temperature.

Let the reaction proceed for 24 hours.

Slowly vent the excess ammonia from the pressure apparatus.

Remove the last traces of ammonia under reduced pressure.

Stir the reaction product with absolute ether to dissolve any unreacted ethyl lactate and

ethanol.

Filter the solid residue, wash with ether, and air-dry to obtain Lactamide.
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Caption: Synthesis workflow for Lactamide via ammonolysis of ethyl lactate.
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Potential Research Applications
The structural similarity of Lactamide to lactic acid, a key metabolic intermediate, and its

chemical nature as a hydroxyl amide, suggest several areas for research exploration.

Antimicrobial Properties
There are indications that Lactamide may possess antimicrobial effects, which could make it a

candidate for use in pharmaceutical formulations.[3] However, there is a significant lack of

quantitative data in the public domain. Future research should focus on determining the

Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) of

Lactamide against a broad spectrum of pathogenic bacteria and fungi.

Conceptual Experimental Workflow: Antimicrobial Susceptibility Testing
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Caption: Conceptual workflow for determining the antimicrobial activity of Lactamide.

Biodegradable Polymers and Tissue Engineering
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As a derivative of lactic acid, Lactamide is considered biocompatible and can serve as a

building block for biodegradable polymers.[4][5] These polymers could have applications in

drug delivery systems and as scaffolds in tissue engineering.[4] The presence of both hydroxyl

and amide functional groups allows for various polymerization strategies. Research in this area

would involve synthesizing and characterizing Lactamide-based polymers and evaluating their

degradation profiles, mechanical properties, and cytocompatibility with relevant cell lines.

Metabolic Modulation
Given its structural relationship to lactate, (R)-(+)-Lactamide has been studied for its potential

role in metabolic pathways, particularly those related to energy metabolism.[5] It is

hypothesized that Lactamide could interact with enzymes involved in lactate metabolism,

potentially acting as a substrate or inhibitor.[5] This opens up avenues for investigating its

effects in conditions where energy metabolism is dysregulated, such as diabetes.[5]

Conceptual Signaling Pathway: Potential Metabolic Influence of Lactamide
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Caption: Hypothetical interaction of Lactamide with lactate metabolic pathway.
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Organic Synthesis
Lactamide is a versatile intermediate in organic synthesis.[4] Its chiral nature, particularly the

(R)- and (S)-enantiomers, makes it a valuable starting material for the synthesis of other chiral

compounds, which is crucial in drug development.[5] It can be used in the preparation of amino

acids and lactones.[4]

Safety and Hazards
Lactamide is generally considered a low-hazard compound.[4] However, it may cause mild

skin and eye irritation upon contact.[4] Standard laboratory safety precautions should be

followed when handling this compound.

Conclusion
Lactamide presents itself as a molecule with untapped potential in various scientific domains.

Its biocompatibility and relationship to a fundamental biological molecule, lactic acid, make it an

attractive candidate for further research in pharmaceuticals, biomaterials, and metabolic

studies. The current body of literature provides a solid foundation for its synthesis and basic

properties, but a concerted research effort is needed to fully elucidate its biological activities

and translate its potential into practical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Potential Research Applications of Lactamide: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674226#potential-research-applications-of-
lactamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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